Cas no 43028-48-4 (methyl 2-amino-5-nitrothiophene-3-carboxylate)

• Product Name: methyl 2-amino-5-nitrothiophene-3-carboxylate
• CAS No: 43028-48-4
• MF: C₆H₆N₂O₄S
• MW: 202.187839984894
• CID: 325325
• PubChem ID: 2737610
• Update Time: 2025-05-21

methyl 2-amino-5-nitrothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylicacid, 2-amino-5-nitro-, methyl ester
• 2-AMINO-3-METHOXYCARBONYL-5-NITROTHIOPHENE
• 2-Amino-5-nitrothiophen-3-carbonsaeuremethylester
• AC1MC7KJ
• AG-A-35768
• CTK6I9493
• OR10165
• 2-Amino-5-nitro-3-thiophenecarboxylic acid methyl ester
• methyl 2-amino-5-nitrothiophene-3-carboxylate
• methyl2-amino-5-nitrothiophene-3-carboxylate
• AKOS026728603
• FT-0696126
• 43028-48-4
• CS-0288968
• EN300-107690
• DTXSID60372179
• SCHEMBL11634434

• Inchi： 1S/C6H6N2O4S/c1-12-6(9)3-2-4(8(10)11)13-5(3)7/h2H,7H2,1H3
• InChI Key： OVLUSSXPOANNKZ-UHFFFAOYSA-N
• SMILES： S1C(=CC(C(=O)OC)=C1N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 202.00482785g/mol
• Monoisotopic Mass: 202.00482785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.544
• Melting Point: 233-236 ºC (dec.)
• PSA: 126.38000
• LogP: 2.12950

Additional information on methyl 2-amino-5-nitrothiophene-3-carboxylate

Methyl 2-amino-5-nitrothiophene-3-carboxylate (CAS No. 43028-48-4): A Comprehensive Overview

The compound methyl 2-amino-5-nitrothiophene-3-carboxylate, identified by the CAS registry number 43028-48-4, is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound belongs to the class of thiophene derivatives, which are widely studied for their unique electronic properties and potential applications in various scientific and industrial domains. The structure of this compound consists of a thiophene ring substituted with an amino group at position 2, a nitro group at position 5, and a methyl ester group at position 3. These substituents contribute to its distinctive chemical behavior and reactivity.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of methyl 2-amino-5-nitrothiophene-3-carboxylate through multi-step reactions involving precise control over regioselectivity and stereoselectivity. Researchers have employed various strategies, including nucleophilic aromatic substitution, oxidative coupling, and transition-metal-catalyzed reactions, to construct this complex molecule. The integration of computational chemistry tools has further enhanced our understanding of the electronic interactions within the molecule, providing insights into its stability and reactivity under different conditions.

One of the most promising applications of methyl 2-amino-5-nitrothiophene-3-carboxylate lies in its potential as a precursor for advanced materials. The thiophene moiety is known for its ability to form conjugated systems, which are highly sought after in the development of organic semiconductors and optoelectronic devices. Recent studies have demonstrated that derivatives of this compound can exhibit exceptional charge transport properties, making them candidates for next-generation electronic materials such as field-effect transistors and light-emitting diodes (LEDs). Additionally, the presence of electron-withdrawing groups like the nitro group enhances the molecule's ability to participate in redox reactions, further expanding its utility in electrochemical applications.

In the biomedical field, methyl 2-amino-5-nitrothiophene-3-carboxylate has shown potential as a lead compound for drug discovery. Its structure provides a versatile scaffold for attaching bioactive groups, enabling the design of molecules with specific pharmacological properties. For instance, researchers have explored its role as an anti-inflammatory agent by modifying the substituents to modulate its interaction with cellular receptors. Furthermore, the compound's ability to undergo bioisosteric replacements has opened avenues for developing analogs with improved bioavailability and reduced toxicity.

The environmental impact of synthesizing and utilizing methyl 2-amino-5-nitrothiophene-3-carboxylate has also garnered attention in recent years. Scientists are investigating greener synthesis routes that minimize waste generation and reduce reliance on hazardous reagents. For example, catalytic systems based on renewable resources have been developed to facilitate key steps in its synthesis, aligning with global sustainability goals. These efforts not only enhance the eco-friendliness of production processes but also contribute to lowering costs associated with large-scale manufacturing.

From a structural perspective, methyl 2-amino-5-nitrothiophene-3-carboxylate exhibits a high degree of molecular complexity due to its multiple functional groups and aromaticity. The interplay between these groups results in unique spectroscopic properties that are valuable for analytical purposes. Techniques such as UV-vis spectroscopy and nuclear magnetic resonance (NMR) have been employed to elucidate its electronic structure and confirm its identity during purification processes.

Looking ahead, ongoing research is focused on expanding the scope of applications for methyl 2-amino-5-nitrothiophene-3-carboxylate by exploring its interactions with other functional materials. Collaborative efforts between chemists, materials scientists, and biologists are paving the way for innovative uses in areas such as energy storage devices, sensors, and drug delivery systems. The compound's versatility as both a building block and a functional material underscores its importance in contemporary chemical research.

In conclusion, methyl 2-amino-5-nitrothiophene-3-carboxylate (CAS No. 43028-48) is a multifaceted compound with significant implications across diverse scientific disciplines. Its unique chemical structure, coupled with advancements in synthetic techniques and application-oriented research, positions it as a key player in driving future innovations in materials science and biomedicine.